Cas no 400027-51-2 ((R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL)

• Product Name: (R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL
• CAS No: 400027-51-2
• MF: C₃₈H₄₂O₂
• MW: 530.74
• CID: 3028040
• Update Time: 2025-07-15

(R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL Chemical and Physical Properties

Names and Identifiers

• (R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL
• (R)-3,3'-Dimesityl-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL

Research Briefing on (R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL (CAS: 400027-51-2)

The compound (R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL (CAS: 400027-51-2) is a chiral binaphthol derivative that has garnered significant attention in the field of asymmetric catalysis and pharmaceutical chemistry. Recent studies have highlighted its potential as a versatile ligand in transition-metal-catalyzed reactions, particularly in the synthesis of enantiomerically pure compounds. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and mechanistic insights.

One of the most notable applications of (R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL is its role as a ligand in asymmetric hydrogenation reactions. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in the enantioselective hydrogenation of α,β-unsaturated carboxylic acids, achieving up to 99% enantiomeric excess (ee). The study attributed this high selectivity to the steric and electronic properties of the ligand, which effectively control the orientation of the substrate during the catalytic cycle.

In addition to hydrogenation, this compound has been explored as a ligand in other asymmetric transformations, such as C-C bond-forming reactions. A recent publication in Angewandte Chemie International Edition reported its use in the Rh-catalyzed asymmetric 1,4-addition of arylboronic acids to cyclic enones. The researchers observed that the ligand's rigid binaphthyl backbone and bulky mesityl substituents were critical for achieving high enantioselectivity and yield. These findings underscore the compound's versatility in asymmetric synthesis.

From a synthetic perspective, the preparation of (R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL has also seen advancements. A 2022 study in Organic Letters described an improved synthetic route that reduces the number of steps and increases overall yield. The new method involves a one-pot hydrogenation and oxidative coupling sequence, which minimizes the formation of byproducts and simplifies purification. This development is expected to facilitate broader adoption of the ligand in both academic and industrial settings.

Mechanistic studies have further elucidated the role of this compound in catalysis. Computational and experimental investigations have revealed that the ligand's conformation and steric hindrance play a pivotal role in stabilizing transition states and preventing undesired side reactions. For instance, density functional theory (DFT) calculations published in ACS Catalysis in 2023 highlighted how the ligand's mesityl groups create a chiral pocket that selectively accommodates one enantiomer of the substrate, thereby driving the reaction toward the desired product.

Beyond catalysis, (R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL has shown promise in pharmaceutical applications. Preliminary studies have explored its potential as a chiral auxiliary in the synthesis of bioactive molecules, including antiviral and anticancer agents. While these applications are still in the early stages, the compound's ability to impart high enantioselectivity makes it a valuable tool for drug discovery and development.

In conclusion, (R)-5,5',6,6',7,7',8,8'-OCTAHYDRO-3,3'-BIS(2,4,6-TRIMETHYLPHENYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL (CAS: 400027-51-2) continues to be a focal point of research in asymmetric catalysis and pharmaceutical chemistry. Its unique structural features and demonstrated efficacy in various transformations position it as a key player in the development of enantioselective synthetic methodologies. Future research is likely to explore its applications in new reaction types and its integration into continuous flow processes, further expanding its utility in the chemical and pharmaceutical industries.